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Compound of Interest

Compound Name: 2-Hydroxypentanal

Cat. No.: B15218254

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-hydroxypentanal, a valuable chiral
building block in organic synthesis. The document outlines the primary synthetic
methodologies, reaction mechanisms, and detailed experimental protocols. Quantitative data is
presented in structured tables for clarity, and reaction pathways are visualized using Graphviz
diagrams.

Introduction

2-Hydroxypentanal, an alpha-hydroxy aldehyde, is a key intermediate in the synthesis of
various pharmaceuticals and biologically active molecules. Its bifunctional nature, possessing
both a hydroxyl and an aldehyde group, allows for diverse chemical transformations, making it
a versatile precursor in complex molecular architectures. This guide explores the primary
synthetic routes to this compound, focusing on reaction mechanisms and practical
experimental procedures.

Synthetic Methodologies and Reaction Mechanisms

The synthesis of 2-hydroxypentanal can be principally achieved through two main strategies:
the direct alpha-hydroxylation of pentanal and the oxidative cleavage of a suitable precursor,
such as 1-hexen-3-ol, via ozonolysis.

Alpha-Hydroxylation of Pentanal
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The direct introduction of a hydroxyl group at the alpha-position of pentanal is an atom-
economical and straightforward approach. This transformation can be accomplished using
various oxidizing agents, with organocatalytic methods offering the potential for
enantioselective synthesis.

Reaction Mechanism: Organocatalytic Alpha-Hydroxylation

A common approach involves the use of an organocatalyst, such as proline, which reacts with
the pentanal to form a nucleophilic enamine intermediate. This intermediate then attacks an
electrophilic oxygen source, followed by hydrolysis to yield the desired 2-hydroxypentanal and
regenerate the catalyst.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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